Cas no 1204234-25-2 (3,5-bis(trifluoromethyl)isonicotinic Acid)

• Product Name: 3,5-bis(trifluoromethyl)isonicotinic Acid
• CAS No: 1204234-25-2
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 1213502
• PubChem ID: 75406320
• Update Time: 2025-04-20

3,5-bis(trifluoromethyl)isonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(trifluoromethyl)isonicotinic Acid
• 3,5-Bis(trifluoromethyl)-4-pyridine carboxylic acid, 97%
• MFCD23382208
• 3,5-bis(trifluoromethyl)pyridine-4-carboxylic acid
• 3,5-Bis(trifluoromethyl)-4-pyridine carboxylic acid
• 1204234-25-2
• AKOS017344870
• 3,5-Bis-trifluoromethylisonicotinic acid

• Inchi： 1S/C8H3F6NO2/c9-7(10,11)3-1-15-2-4(8(12,13)14)5(3)6(16)17/h1-2H,(H,16,17)
• InChI Key： AOOGWVWBPGOHCN-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(F)(F)F)C=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 259.00679731g/mol
• Monoisotopic Mass: 259.00679731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų